Cas no 21643-38-9 (4-Hexylbenzoic acid)

• Product Name: 4-Hexylbenzoic acid
• CAS No: 21643-38-9
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD00013997
• CID: 51835
• PubChem ID: 24862067
• Update Time: 2025-05-20

4-Hexylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hexylbenzoic acid
• p-Hexylbenzoic Acid
• 4-hexyl-benzoic acid
• 4-n-Hexylbenzoic acid
• Benzoic acid,4-hexyl
• BENZOIC ACID,p-HEXYL
• EINECS 244-490-6
• para-n-hexyl benzoic acid
• p-n-Hexylbenzoic acid
• Benzoicacid, p-hexyl- (7CI,8CI)
• NSC172887
• Benzoic acid, 4-hexyl-
• BENZOIC ACID, p-HEXYL-
• VF567YY01P
• CPEPWESLFZVUEP-UHFFFAOYSA-N
• 4n-hexylbenzoic acid
• Maybridge1_002028
• KSC201S3P
• Jsp004399
• HMS547E04
• SBB017519
• AKO
• W-107535
• H0829
• UNII-VF567YY01P
• BRN 2046454
• CCG-236301
• CS-W015311
• 4-09-00-01934 (Beilstein Handbook Reference)
• AKOS002685622
• NSC 172887
• 1-ethylbutyl benzoate
• ?4-Hexylbenzoic acid
• FT-0618589
• 21643-38-9
• NSC-172887
• A815569
• SCHEMBL503506
• NS00026930
• MFCD00013997
• DTXSID7066720
• 4-Hexylbenzoic acid, liquid crystal, 99%
• D90955
• CHEMBL390624
• DTXCID8036526

• MDL： MFCD00013997
• Inchi： 1S/C13H18O2/c1-2-3-4-5-6-11-7-9-12(10-8-11)13(14)15/h7-10H,2-6H2,1H3,(H,14,15)
• InChI Key： CPEPWESLFZVUEP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CCCCCC)=O
• BRN： 2046454

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u6676\u4f53\u72b6\u7c89\u672b","dst":"White crystalline powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.0041 (estimate)
• Melting Point: 95-97 °C
• Boiling Point: 334.43°C (estimate)
• Flash Point: 157.5°C
• Refractive Index: 1.5211 (estimate)
• Solubility: methanol: 0.1 g/mL, clear
• PSA: 37.30000
• LogP: 3.50760

4-Hexylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37-22
• Safety Instruction： S22-S24/25
• RTECS：DH1485000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S22;S24/25
• Risk Phrases：R36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Hexylbenzoic acid

4-Hexylbenzoic Acid: A Comprehensive Overview

4-Hexylbenzoic acid, also known by its CAS number CAS No. 21643-38-9, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of benzoic acid, with a hexyl group attached to the fourth position of the benzene ring. Its molecular formula is C13H22O2, and it exists as a white crystalline solid with a melting point of approximately 55°C. The compound is widely used in pharmaceuticals, agrochemicals, and specialty chemicals due to its unique properties and versatile applications.

The synthesis of 4-hexylbenzoic acid typically involves Friedel-Crafts acylation followed by hydrolysis or other substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of solid acid catalysts to enhance reaction yields while reducing waste generation. These developments are particularly relevant in the context of green chemistry and sustainable manufacturing practices.

In the pharmaceutical industry, 4-hexylbenzoic acid serves as an intermediate in the synthesis of various bioactive compounds. One notable application is its role in the development of anti-inflammatory agents. Studies have shown that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets for pain relief and inflammation management. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts targeting chronic diseases such as arthritis and cancer.

The agrochemical sector has also benefited from the properties of 4-hexylbenzoic acid. It is employed as a precursor in the synthesis of herbicides and fungicides, where its lipophilic nature enhances bioavailability and efficacy. Recent research has focused on optimizing its application in sustainable agriculture, particularly in reducing chemical inputs while maintaining crop productivity. For example, researchers have investigated its potential as a component in biodegradable formulations that minimize environmental impact.

Beyond traditional applications, 4-hexylbenzoic acid has found niche uses in materials science. Its ability to form stable esters and amides makes it a useful building block for developing advanced polymers and surfactants. In particular, its role in creating stimuli-responsive materials has been explored, with applications ranging from drug delivery systems to smart textiles. These innovations highlight the compound's versatility and its potential to drive future technological advancements.

In terms of safety and handling, 4-hexylbenzoic acid is generally considered non-toxic under normal conditions. However, like many organic compounds, it should be stored in a cool, dry place away from direct sunlight to prevent degradation. Proper personal protective equipment should be used during handling to minimize exposure risks.

The growing interest in 4-hexylbenzoic acid can be attributed to its unique chemical properties and adaptability across diverse industries. As research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role in both scientific innovation and industrial processes.